Cas no 2172212-35-8 (2-{1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}acetic acid
• CAS No: 2172212-35-8
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6008177
• PubChem ID: 165541040
• Update Time: 2025-06-08

2-{1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}acetic acid
• 2-{1-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidin-3-yl}acetic acid
• EN300-1500714
• 2172212-35-8

• Inchi： 1S/C27H30N2O5/c1-27(18-10-11-18,13-24(30)29-14-17(15-29)12-25(31)32)28-26(33)34-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,17-18,23H,10-16H2,1H3,(H,28,33)(H,31,32)
• InChI Key： JSQRWKTYENDMRP-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}acetic acid

Recent Advances in the Study of 2-{1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}acetic acid (CAS: 2172212-35-8)

The compound 2-{1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}acetic acid (CAS: 2172212-35-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine and cyclopropyl structural motifs, serves as a critical intermediate in the synthesis of novel bioactive compounds. Recent studies have focused on its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

One of the key areas of research involves the use of this compound as a building block for the synthesis of peptidomimetics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), enabling the efficient assembly of complex peptide derivatives. Recent publications have highlighted its role in the design of inhibitors targeting enzymes such as SARS-CoV-2 main protease (Mpro) and other viral proteases, underscoring its relevance in antiviral drug development.

In addition to its applications in peptide chemistry, 2172212-35-8 has been investigated for its potential in small-molecule drug discovery. Computational and experimental studies have explored its binding affinity to various biological targets, including G-protein-coupled receptors (GPCRs) and kinases. Molecular docking simulations suggest that the cyclopropyl and azetidine rings confer conformational rigidity, which may enhance target selectivity and metabolic stability.

Recent synthetic methodologies have also been developed to optimize the production of 2172212-35-8. Innovations in catalytic cyclopropanation and azetidine ring formation have improved yields and reduced byproducts, making the compound more accessible for large-scale applications. These advances are particularly relevant for pharmaceutical companies engaged in the development of next-generation therapeutics.

In conclusion, 2-{1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}acetic acid (CAS: 2172212-35-8) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from peptide-based drug design to small-molecule therapeutics, with ongoing research continuing to uncover new opportunities. Future studies are expected to further elucidate its pharmacological properties and expand its utility in addressing unmet medical needs.